Cas no 1185302-43-5 (N-(3,4-Dimethylbenzyl)-4-methylpiperidine-4-carboxamide hydrochloride)

• Product Name: N-(3,4-Dimethylbenzyl)-4-methylpiperidine-4-carboxamide hydrochloride
• CAS No: 1185302-43-5
• MF: C₁₆H₂₅ClN₂O
• MW: 296.835503339767
• MDL: MFCD12028378
• CID: 4684117
• Update Time: 2025-07-21

N-(3,4-Dimethylbenzyl)-4-methylpiperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylbenzyl)-4-methylpiperidine-4-carboxamide hydrochloride
• N-[(3,4-dimethylphenyl)methyl]-4-methylpiperidine-4-carboxamide hydrochloride
• N-(3,4-Dimethylbenzyl)-4-methylpiperidine-4-carboxamide hydrochloride

• MDL： MFCD12028378
• Inchi： 1S/C16H24N2O.ClH/c1-12-4-5-14(10-13(12)2)11-18-15(19)16(3)6-8-17-9-7-16;/h4-5,10,17H,6-9,11H2,1-3H3,(H,18,19);1H
• InChI Key： OTONKIQAHMMBGU-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1(C)CCNCC1)NCC1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(3,4-Dimethylbenzyl)-4-methylpiperidine-4-carboxamide hydrochloride

Research Briefing on N-(3,4-Dimethylbenzyl)-4-methylpiperidine-4-carboxamide hydrochloride (CAS: 1185302-43-5)

N-(3,4-Dimethylbenzyl)-4-methylpiperidine-4-carboxamide hydrochloride (CAS: 1185302-43-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This briefing consolidates the latest findings and developments related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features and biological activity make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the central nervous system (CNS). Its chemical structure, featuring a piperidine carboxamide core with a dimethylbenzyl substituent, suggests potential interactions with neurotransmitter receptors or enzymes involved in neurological disorders. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated that N-(3,4-Dimethylbenzyl)-4-methylpiperidine-4-carboxamide hydrochloride exhibits notable activity in modulating receptor binding affinity and enzymatic inhibition. For instance, preliminary data indicate its potential efficacy in targeting sigma receptors, which are implicated in conditions such as pain, depression, and neurodegenerative diseases. These findings underscore the compound's versatility and warrant further exploration of its mechanism of action.

One of the key challenges in the development of this compound lies in its pharmacokinetic profile. Recent research has focused on improving its bioavailability and metabolic stability through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies have led to the development of novel derivatives with enhanced pharmacological properties, paving the way for future clinical trials.

In summary, N-(3,4-Dimethylbenzyl)-4-methylpiperidine-4-carboxamide hydrochloride represents a promising avenue for therapeutic intervention in CNS-related disorders. Its unique chemical properties and biological activity make it a valuable subject of ongoing research. Future studies should aim to elucidate its precise molecular targets, optimize its drug-like properties, and evaluate its safety and efficacy in human trials. This briefing serves as a foundation for researchers and industry professionals seeking to leverage the potential of this compound in their work.